Cas no 941878-59-7 (4-cyano-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide)

• Product Name: 4-cyano-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide
• CAS No: 941878-59-7
• MF: C₂₃H₁₈N₄O₃S
• MW: 430.479023456573
• CID: 5505821
• Update Time: 2025-10-29

4-cyano-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide
• 4-cyano-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide

• Inchi： 1S/C23H18N4O3S/c1-29-18-10-11-19(30-2)21-20(18)26-23(31-21)27(14-17-5-3-4-12-25-17)22(28)16-8-6-15(13-24)7-9-16/h3-12H,14H2,1-2H3
• InChI Key： FTYBGNSXMMAGMW-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(OC)C=CC(OC)=C2S1)CC1=NC=CC=C1)(=O)C1=CC=C(C#N)C=C1

Additional information on 4-cyano-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide

Comprehensive Overview of 4-cyano-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide (CAS No. 941878-59-7)

The compound 4-cyano-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide (CAS No. 941878-59-7) is a sophisticated organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a benzothiazole core, pyridine moiety, and cyano substituent, this compound exhibits potential applications in targeting specific biological pathways. Researchers are particularly interested in its role as a modulator of protein-protein interactions, a hot topic in contemporary pharmaceutical research.

In recent years, the demand for novel small-molecule inhibitors and activators has surged, driven by advancements in precision medicine and targeted therapy. The 4-cyano-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide structure aligns with this trend, as its multifunctional groups enable selective binding to biomolecular targets. This specificity is crucial for minimizing off-target effects, a common concern in drug development. The compound's dimethoxybenzothiazole segment, for instance, is known to enhance solubility and bioavailability, addressing key challenges in formulation science.

From a synthetic perspective, the preparation of CAS No. 941878-59-7 involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These processes are often optimized for yield and purity, reflecting the growing emphasis on green chemistry and sustainable practices. The compound's cyano group further adds versatility, serving as a handle for additional derivatization, which is valuable in structure-activity relationship (SAR) studies. Such flexibility is highly sought after in the design of next-generation therapeutics.

The pharmacological potential of 4-cyano-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide is underscored by its interaction with enzymes and receptors implicated in inflammatory diseases and metabolic disorders. These areas are of immense interest to both academia and industry, as evidenced by the surge in related PubMed publications and clinical trial registrations. The compound's ability to cross the blood-brain barrier (BBB) also opens doors for neuroscience applications, particularly in neurodegenerative conditions like Alzheimer's and Parkinson's diseases.

In the context of computational drug design, CAS No. 941878-59-7 serves as a promising scaffold for molecular docking and virtual screening campaigns. Its rigid yet tunable structure allows researchers to explore vast chemical spaces efficiently, leveraging AI-driven platforms for hit identification. This aligns with the broader shift toward digital transformation in life sciences, where machine learning and big data analytics are revolutionizing traditional workflows.

Quality control and analytical characterization of 4-cyano-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide rely on advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in drug development. The compound's stability under various pH and temperature conditions is also a focal point, given the industry's push toward lyophilized formulations and thermostable drugs.

Looking ahead, the exploration of CAS No. 941878-59-7 derivatives is expected to accelerate, fueled by collaborations between biotech startups and pharmaceutical giants. The compound's patent landscape and intellectual property potential further underscore its commercial viability. As the scientific community continues to unravel its mechanistic details, 4-cyano-N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-2-yl)methylbenzamide may well emerge as a cornerstone in the development of personalized therapies and combinatorial treatment regimens.